Cas no 2137783-40-3 (1H-1,2,3-Triazole, 1-(3-azetidinyl)-5-phenyl-)

• Product Name: 1H-1,2,3-Triazole, 1-(3-azetidinyl)-5-phenyl-
• CAS No: 2137783-40-3
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 5298729
• Update Time: 2025-05-24

1H-1,2,3-Triazole, 1-(3-azetidinyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 1-(3-azetidinyl)-5-phenyl-

• Inchi： 1S/C11H12N4/c1-2-4-9(5-3-1)11-8-13-14-15(11)10-6-12-7-10/h1-5,8,10,12H,6-7H2
• InChI Key： PCVZGULRDBKDGN-UHFFFAOYSA-N
• SMILES： N1(C2CNC2)C(C2=CC=CC=C2)=CN=N1

Additional information on 1H-1,2,3-Triazole, 1-(3-azetidinyl)-5-phenyl-

Comprehensive Overview of 1H-1,2,3-Triazole, 1-(3-azetidinyl)-5-phenyl- (CAS No. 2137783-40-3)

The compound 1H-1,2,3-Triazole, 1-(3-azetidinyl)-5-phenyl- (CAS No. 2137783-40-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a triazole ring with an azetidinyl group and a phenyl substituent, makes it a versatile intermediate for drug discovery and functional material design. Researchers are particularly interested in its potential applications in click chemistry, bioconjugation, and small-molecule therapeutics.

One of the most compelling aspects of CAS No. 2137783-40-3 is its role in modern medicinal chemistry. The 1,2,3-triazole core is known for its stability and ability to participate in hydrogen bonding, which is crucial for drug-target interactions. Meanwhile, the azetidinyl moiety introduces conformational rigidity, potentially enhancing binding affinity. This dual functionality has led to investigations into its use for kinase inhibitors, antibacterial agents, and anti-inflammatory compounds—topics frequently searched in academic databases.

In the context of green chemistry, 1-(3-azetidinyl)-5-phenyl-1H-1,2,3-triazole has been explored as a building block for sustainable synthesis. Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC)—a cornerstone of click chemistry—aligns with industry demands for atom-efficient reactions. Recent publications highlight its utility in creating biodegradable polymers and smart materials, addressing trending searches like "eco-friendly chemical synthesis" and "advanced material design."

The physicochemical properties of CAS No. 2137783-40-3 further underscore its industrial relevance. With moderate lipophilicity (logP) and polar surface area, it exhibits favorable drug-likeness metrics—a hot topic in computational chemistry forums. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its high purity (>98%), making it suitable for high-throughput screening applications. These attributes respond to common queries like "how to characterize triazole derivatives" or "quality control for pharmaceutical intermediates."

Emerging studies also suggest potential applications in agrochemicals. The phenyl-triazole scaffold demonstrates herbicidal and fungicidal activity in preliminary assays, coinciding with growing interest in "crop protection chemicals" and "low-toxicity pesticides." However, further structure-activity relationship (SAR) studies are needed to optimize efficacy—a subject frequently discussed in recent patent literature.

From a commercial perspective, 1H-1,2,3-Triazole, 1-(3-azetidinyl)-5-phenyl- is available through specialized chemical suppliers with GMP-compliant synthesis protocols. Its pricing reflects the complexity of introducing the azetidine ring—a trend noted in market reports on "high-value heterocycles." Supply chain analysts monitor such compounds due to their role in developing next-generation therapeutics, a sector projected to grow at 8.2% CAGR through 2030 according to industry whitepapers.

In conclusion, CAS No. 2137783-40-3 represents a multifaceted compound bridging pharmaceutical innovation and materials science. Its structural features cater to diverse research needs—from drug discovery to sustainable chemistry—making it a recurring keyword in scientific literature and patent filings. Ongoing studies will likely uncover additional applications, particularly in targeted drug delivery and functional coatings, areas dominating current academic search trends.